Cas no 1040659-83-3 (N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1040659-83-3
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 5507892
• Update Time: 2025-10-29

N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-1,3-benzodioxole-5-carboxamide
• N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H22N2O5S/c1-2-10-28(24,25)22-9-3-4-14-11-16(6-7-17(14)22)21-20(23)15-5-8-18-19(12-15)27-13-26-18/h5-8,11-12H,2-4,9-10,13H2,1H3,(H,21,23)
• InChI Key： WJWJJYUIGXKJQX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3C=CC4=C(C=3)CCCN4S(CCC)(=O)=O)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS 1040659-83-3)

In the rapidly evolving field of medicinal chemistry, N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS 1040659-83-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1040659-83-3, belongs to a class of sulfonamide derivatives that exhibit promising biological activities. Researchers are particularly interested in its molecular interactions and pharmacokinetic properties, which make it a candidate for further drug development.

The chemical structure of N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide combines a tetrahydroquinoline core with a benzodioxole moiety, linked via a sulfonyl group. This arrangement is critical for its binding affinity to specific biological targets. Recent studies have explored its potential in modulating enzyme activity and receptor signaling, aligning with current trends in precision medicine and targeted therapy. The compound's synthetic pathway and stability under physiological conditions are also key areas of investigation.

One of the most searched topics related to CAS 1040659-83-3 is its role in neuroprotective and anti-inflammatory applications. With growing interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are evaluating whether this compound can inhibit oxidative stress or protein aggregation. Additionally, its benzodioxole component is known for its bioavailability enhancements, making it a subject of interest in drug formulation studies.

From a synthetic chemistry perspective, the preparation of N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide involves multi-step reactions, including sulfonylation and amide coupling. Optimizing these steps for scalability and yield is a common challenge discussed in academic forums. The compound's solubility and crystallinity are also critical for its practical use in high-throughput screening assays.

In the context of AI-driven drug discovery, CAS 1040659-83-3 has been featured in computational studies predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These in silico analyses help prioritize experimental validation, reducing time and costs in preclinical research. The integration of machine learning models to predict its polypharmacology is another hot topic among pharmaceutical scientists.

Environmental and green chemistry considerations are also relevant for N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide. Researchers are exploring sustainable synthesis methods to minimize waste and energy consumption. This aligns with global initiatives for eco-friendly pharmaceuticals, a frequently searched term in scientific databases.

In summary, N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS 1040659-83-3) represents a multifaceted compound with applications spanning drug development, computational chemistry, and sustainable science. Its structural complexity and biological relevance continue to inspire innovative research across disciplines.